Cas no 1804440-41-2 (4-Bromo-3-(difluoromethyl)-2-iodopyridine)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-iodopyridine
• CAS No: 1804440-41-2
• MF: C₆H₃BrF₂IN
• MW: 333.899999856949
• CID: 4927413
• Update Time: 2025-10-31

4-Bromo-3-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C6H3BrF2IN/c7-3-1-2-11-6(10)4(3)5(8)9/h1-2,5H
• InChI Key： UOECRNAWSMFSRH-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)Br)C(F)F

Computed Properties

• Exact Mass: 332.846
• Monoisotopic Mass: 332.846
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-(difluoromethyl)-2-iodopyridine

Chemical Profile of 4-Bromo-3-(difluoromethyl)-2-iodopyridine (CAS No. 1804440-41-2)

4-Bromo-3-(difluoromethyl)-2-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804440-41-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which makes it a versatile scaffold for the development of bioactive molecules. The presence of multiple substituents, including bromo, iodine, and difluoromethyl groups, enhances its reactivity and potential utility in synthetic chemistry.

The structural features of 4-Bromo-3-(difluoromethyl)-2-iodopyridine make it a valuable intermediate in the synthesis of more complex molecules. The bromo and iodine atoms serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing carbon-carbon bonds, enabling the creation of diverse pharmacophores. The difluoromethyl group, on the other hand, is known to improve metabolic stability and binding affinity in drug candidates, making this compound particularly attractive for medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting various therapeutic areas. Pyridine derivatives have been extensively explored due to their ability to modulate biological pathways effectively. Specifically, 4-Bromo-3-(difluoromethyl)-2-iodopyridine has been utilized in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. For instance, studies have demonstrated its application in generating inhibitors of tyrosine kinases, where the pyridine core interacts with the ATP-binding site of the enzyme. The electron-withdrawing nature of the difluoromethyl group and the halogen atoms further optimize interactions with the target protein, enhancing binding affinity.

Moreover, the compound has shown promise in the development of agrochemicals. Pyridine-based molecules are widely used as herbicides, fungicides, and insecticides due to their efficacy and selectivity. The unique substitution pattern of 4-Bromo-3-(difluoromethyl)-2-iodopyridine allows for structural modifications that can fine-tune its biological activity against specific pests or weeds. Researchers have leveraged this compound to design novel agents that disrupt essential metabolic pathways in pests while maintaining environmental safety.

The synthetic utility of 4-Bromo-3-(difluoromethyl)-2-iodopyridine extends beyond pharmaceuticals and agrochemicals. It has been employed in materials science, particularly in the synthesis of organic semiconductors and luminescent materials. The halogenated pyridine derivatives exhibit interesting electronic properties that make them suitable for optoelectronic applications. For example, they can be used to fabricate light-emitting diodes (LEDs) or organic photovoltaic cells due to their ability to absorb visible light and exhibit efficient charge transport.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-Bromo-3-(difluoromethyl)-2-iodopyridine behaves in various chemical environments. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more potent and selective inhibitors. These computational approaches complement experimental work by predicting binding affinities and identifying optimal conformations for drug-like molecules.

The industrial production of 4-Bromo-3-(difluoromethyl)-2-iodopyridine adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as column chromatography or recrystallization to isolate the compound in high yields. Additionally, regulatory compliance is maintained throughout the synthesis process to guarantee safety and efficacy for downstream applications.

Future research directions involving 4-Bromo-3-(difluoromethyl)-2-iodopyridine may explore its potential in other therapeutic areas, such as antiviral or anti-inflammatory treatments. The versatility of its structural framework allows for further derivatization to create novel compounds with tailored biological activities. Collaborative efforts between academia and industry are likely to drive innovation in this domain, leading to breakthroughs that could benefit global health.

In conclusion,4-Bromo-3-(difluoromethyl)-2-iodopyridine (CAS No. 1804440-41-2) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative bioactive molecules. As research continues to uncover new possibilities for this compound,4-Bromo-3-(difluoromethyl)-2-iodopyridine is poised to remain at the forefront of chemical innovation.